2-(5-amino-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide
Overview
Description
Trifluoromethylpyridines (TFMP) and its derivatives, including 5-amino-pyrazoles, are key structural motifs in active agrochemical and pharmaceutical ingredients . They are used in the protection of crops from pests and also in the pharmaceutical and veterinary industries .
Synthesis Analysis
The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the other relies on the assembly of pyridine from a trifluoromethyl-containing building block .
Molecular Structure Analysis
The structure of TFMP derivatives is characterized by the presence of a fluorine atom and a pyridine in their structure .
Chemical Reactions Analysis
The chemical reactions involving TFMP derivatives include conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions .
Physical And Chemical Properties Analysis
The distinctive physical-chemical properties of TFMP derivatives are thought to be due to the presence of a fluorine atom and a carbon-containing pyridine .
Scientific Research Applications
Agrochemical Applications
Trifluoromethylpyridines, which share a similar structure to the compound , are widely used in the agrochemical industry . They are particularly effective in protecting crops from pests . Fluazifop-butyl, a derivative of trifluoromethylpyridine, was the first of its kind introduced to the agrochemical market . Since then, more than 20 new trifluoromethylpyridine-containing agrochemicals have been developed .
Pharmaceutical Applications
Trifluoromethylpyridines are also used in the pharmaceutical industry . Five pharmaceutical products containing the trifluoromethylpyridine moiety have been granted market approval, and many candidates are currently undergoing clinical trials . The unique physicochemical properties of the fluorine atom combined with the characteristics of the pyridine moiety contribute to the biological activities of these derivatives .
Veterinary Applications
In addition to human medicine, trifluoromethylpyridines have found applications in veterinary medicine . Two veterinary products containing the trifluoromethylpyridine moiety have been granted market approval .
Synthesis of Azaindoles
The compound “5-Amino-2-(trifluoromethyl)pyridine” is employed in a convenient, one-pot synthesis of azaindoles . Azaindoles are a class of compounds that have various applications in medicinal chemistry due to their biological activity.
Development of Fluorinated Organic Chemicals
The development of fluorinated organic chemicals, including trifluoromethylpyridines, is an important research topic . These compounds have unique properties due to the presence of fluorine and have found applications in various fields, including agrochemicals, pharmaceuticals, and functional materials .
Potential Imaging Agents
Fluorinated pyridines, including 2-, 3-, 4-fluoropyridines and di- and poly-fluoropyridines, present a special interest as potential imaging agents for various biological applications .
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by 2-(5-amino-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide are currently unknown
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-(5-amino-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide . Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its targets.
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[5-amino-3-(trifluoromethyl)pyrazol-1-yl]ethanimidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8F3N5/c7-6(8,9)3-1-5(12)14(13-3)2-4(10)11/h1H,2,12H2,(H3,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMSMWMIQBGFXJK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N(N=C1C(F)(F)F)CC(=N)N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8F3N5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-amino-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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